4-Undecanoylpyridine

• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol
• IUPAC Name: 1-pyridin-4-ylundecan-1-one
• InChI: InChI=1S/C16H25NO/c1-2-3-4-5-6-7-8-9-10-16(18)15-11-13-17-14-12-15/h11-14H,2-10H2,1H3
• InChI Key: RVMGBBJVLDBWBN-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC(=O)C1=CC=NC=C1

Description

4-Undecanoylpyridine is a useful research compound. Its molecular formula is C16H25NO and its molecular weight is 247.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml of anhydrous ether was added 1.22 g of magnesium for Grignard reaction, and 11.0 g of 1-bromodecane was added to the mixture while stirring. After the magnesium was completely dissolved, a diethyl ether solution of 5.20 g (50 mmol) of 3-cyanopyridine was added dropwise, and the mixture refluxed for 4 hours. After cooling, saturated ammonium chloride solution was added, the diethyl ether layer was separated, and the aqueous layer was further extracted with diethyl ether. The ether layers were combined, washed with water, and then dried over anhydrous sodium sulfate. After concentration under a reduced pressure, the residue was purified by separation by silica gel chromatography (ethyl acetate:hexane=1:4) to give 7.20 g of the desired product (yield 58.3%).